Cas no 1555219-90-3 (Cyclopropane, [1-(chloromethyl)-1,3-dimethylbutyl]-)

• Product Name: Cyclopropane, [1-(chloromethyl)-1,3-dimethylbutyl]-
• CAS No: 1555219-90-3
• MF: C₁₀H₁₉Cl
• MW: 174.710862398148
• CID: 5283321
• Update Time: 2025-08-05

Cyclopropane, [1-(chloromethyl)-1,3-dimethylbutyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, [1-(chloromethyl)-1,3-dimethylbutyl]-

• Inchi： 1S/C10H19Cl/c1-8(2)6-10(3,7-11)9-4-5-9/h8-9H,4-7H2,1-3H3
• InChI Key： ODAWUVKRHBZSMC-UHFFFAOYSA-N
• SMILES： C1(C(CCl)(C)CC(C)C)CC1

Additional information on Cyclopropane, [1-(chloromethyl)-1,3-dimethylbutyl]-

Cyclopropane, [1-(chloromethyl)-1,3-dimethylbutyl]-: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Cyclopropane, [1-(chloromethyl)-1,3-dimethylbutyl]-, with the CAS number 1555219-90-3, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in various chemical and biological processes. The compound's structure consists of a cyclopropane ring substituted with a 1-(chloromethyl)-1,3-dimethylbutyl group, which imparts distinct reactivity and functionality. This introduction aims to provide a detailed exploration of the compound's chemical properties, synthesis methods, and the latest research findings that highlight its utility in modern science.

The cyclopropane ring is a three-membered carbon heterocycle that is highly strained due to the angle strain and eclipsing interactions between adjacent carbon atoms. This strain makes cyclopropane exceptionally reactive, often participating in ring-opening reactions to form more stable alkanes or alkenes. The introduction of the 1-(chloromethyl)-1,3-dimethylbutyl group further enhances the reactivity of the molecule by providing a nucleophilic center (the chloromethyl group) and a sterically hindered environment (the dimethylbutyl moiety). Such structural features make this compound a valuable intermediate in synthetic chemistry.

The synthesis of Cyclopropane, [1-(chloromethyl)-1,3-dimethylbutyl]- typically involves multi-step organic reactions that require careful control of reaction conditions. One common approach involves the reaction of 1-chloro-2-methylpropene with an organolithium reagent followed by quenching with water to form the cyclopropane derivative. Subsequent functionalization with a dimethylbutyl group can be achieved through nucleophilic substitution reactions. The synthesis process highlights the compound's versatility and its potential as a building block for more complex molecules.

In recent years, Cyclopropane, [1-(chloromethyl)-1,3-dimethylbutyl]- has been explored for its potential applications in pharmaceutical research. The presence of both electrophilic and nucleophilic centers in its structure makes it an attractive candidate for drug discovery and development. For instance, researchers have investigated its role as a precursor in the synthesis of novel heterocyclic compounds that exhibit bioactivity against various diseases. The cyclopropane ring's unique reactivity also allows for the introduction of diverse functional groups, enabling the creation of tailored molecules with specific pharmacological properties.

One particularly interesting area of research involves the use of this compound in medicinal chemistry. The chloromethyl group can be readily transformed into other functional moieties such as alcohols or amines through nucleophilic substitution reactions. These modified derivatives have shown promise in preliminary studies as intermediates for antiviral and anticancer agents. Additionally, the dimethylbutyl group provides steric hindrance that can influence molecular interactions with biological targets, potentially enhancing drug efficacy or selectivity.

The structural motif of cyclopropane has been extensively studied for its ability to modulate biological activity. Compounds containing cyclopropane rings often exhibit unique pharmacological profiles due to the strained nature of the ring. In contrast to linear or branched alkanes, cyclopropanes can engage in specific interactions with biological targets that are not possible with other structural frameworks. This characteristic makes Cyclopropane, [1-(chloromethyl)-1,3-dimethylbutyl]- a valuable scaffold for designing new therapeutic agents.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior. Molecular modeling studies have revealed insights into how the interaction between the cyclopropane ring and biological targets influences drug-receptor binding affinity. These insights are crucial for rational drug design and can guide the development of more effective pharmaceuticals based on this scaffold.

The potential applications of Cyclopropane, [1-(chloromethyl)-1,3-dimethylbutyl]- extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. Its unique chemical properties make it suitable for synthesizing novel polymers or specialty chemicals that exhibit enhanced stability or functionality. For example, researchers have explored its use in creating high-performance polymers with improved thermal resistance or mechanical strength.

In conclusion, Cyclopropane, [1-(chloromethyl)-1,3-dimethylbutyl]-, CAS number 1555219-90-3, is a versatile compound with significant potential in various scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to grow, so too will its applications across multiple fields. The ongoing research into this compound underscores its importance as a building block for future innovations in chemistry and medicine.